Cas no 761414-68-0 (1H-Pyrazole-5-carbonitrile,1-(2-chloroacetyl)-4,5-dihydro-)

• Product Name: 1H-Pyrazole-5-carbonitrile,1-(2-chloroacetyl)-4,5-dihydro-
• CAS No: 761414-68-0
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• CID: 550104
• Update Time: 2025-11-06

1H-Pyrazole-5-carbonitrile,1-(2-chloroacetyl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonitrile,1-(2-chloroacetyl)-4,5-dihydro-
• 1H-Pyrazole-5-carbonitrile,1-(chloroacetyl)-4,5-dihydro- (9CI)
• 1H-Pyrazole-5-carbonitrile, 1-(chloroacetyl)-4,5-dihydro- (9CI)
• 1H-Pyrazole-5-carbonitrile
• 1-(2-Chloroacetyl)-4,5-dihydro-1H-pyrazole-5-carbonitrile
• 1H-Pyrazole-5-carbonitrile, 1-(2-chloroacetyl)-4,5-dihydro-

• Inchi： 1S/C6H6ClN3O/c7-3-6(11)10-5(4-8)1-2-9-10/h2,5H,1,3H2
• InChI Key： IGTKAWAIMCXOIH-UHFFFAOYSA-N
• SMILES： N1(C(CCl)=O)C(C#N)CC=N1

Computed Properties

• Exact Mass: 171.02008

Experimental Properties

• PSA: 56.46

Additional information on 1H-Pyrazole-5-carbonitrile,1-(2-chloroacetyl)-4,5-dihydro-

Introduction to 1H-Pyrazole-5-carbonitrile,1-(2-chloroacetyl)-4,5-dihydro and Its Significance in Modern Chemical Research

The compound with the CAS number 761414-68-0, identified as 1H-Pyrazole-5-carbonitrile,1-(2-chloroacetyl)-4,5-dihydro, represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound, featuring a pyrazole core with functional groups that include a nitrile and a chloroacetyl moiety, has garnered attention due to its potential applications in drug development and material science. The structural features of this molecule make it a versatile intermediate for synthesizing more complex chemical entities, which could lead to novel therapeutic agents.

In recent years, the field of medicinal chemistry has seen significant advancements in the design and synthesis of heterocyclic compounds. Pyrazole derivatives, in particular, have been extensively studied for their biological activity and pharmacological properties. The presence of both electron-withdrawing (nitrile) and electron-donating (chloroacetyl) groups in 1H-Pyrazole-5-carbonitrile,1-(2-chloroacetyl)-4,5-dihydro imparts unique reactivity that can be exploited in the development of new drugs. For instance, the nitrile group can participate in nucleophilic addition reactions, while the chloroacetyl group can undergo amidation or esterase inhibition reactions, making this compound a valuable building block for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus of drug discovery efforts. The pyrazole core is known to be a privileged scaffold in kinase inhibitor design due to its ability to bind effectively to the ATP-binding pocket of kinases. By incorporating functional groups such as the nitrile and chloroacetyl moieties, researchers can fine-tune the binding interactions and improve the potency and selectivity of kinase inhibitors.

Recent studies have demonstrated that derivatives of pyrazole can exhibit significant antitumor activity. For example, certain pyrazole-based compounds have shown inhibitory effects on tyrosine kinases, which are overexpressed in many cancer cells. The CAS number 761414-68-0 compound could serve as a lead structure for further optimization to develop more effective antitumor agents. The chloroacetyl group, in particular, can be modified to enhance solubility and metabolic stability, which are critical factors for drug efficacy.

Beyond its applications in pharmaceuticals, 1H-Pyrazole-5-carbonitrile,1-(2-chloroacetyl)-4,5-dihydro also finds utility in material science. Pyrazole derivatives are known for their ability to form coordination complexes with metal ions due to their nitrogen-rich structure. These complexes can exhibit interesting photophysical properties and have been explored as luminescent materials or catalysts. The presence of both nitrile and chloroacetyl groups may further enhance the coordination capabilities of this compound with various metal centers, opening up possibilities for innovative material designs.

The synthesis of 1H-Pyrazole-5-carbonitrile,1-(2-chloroacetyl)-4,5-dihydro involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of a pyrazole derivative followed by functionalization at the 5-position with a nitrile group. Subsequent introduction of the chloroacetyl moiety at another position on the ring completes the molecular structure. Each step requires careful optimization to ensure high yield and purity while minimizing side reactions.

Advances in computational chemistry have also played a pivotal role in understanding the reactivity and properties of this compound. Molecular modeling studies can predict how 1H-Pyrazole-5-carbonitrile,1-(2-chloroacetyl)-4,5-dihydro interacts with biological targets such as enzymes or receptors. This information is invaluable for designing modified derivatives with enhanced pharmacological profiles. Additionally, computational methods can aid in predicting metabolic pathways and potential toxicities associated with this compound or its derivatives.

In conclusion,1H-Pyrazole-5-carbonitrile, identified by its CAS number 761414-68-0, is a versatile compound with significant potential in both pharmaceuticals and material science. Its unique structural features make it an attractive candidate for developing new drugs targeting kinases and other enzymes involved in disease pathways. Furthermore,the presence of functional groups such as nitriles and chloroacetyls provides opportunities for further chemical modifications that could lead to novel materials with enhanced properties.